4-[4-(Trifluoromethoxy)phenyl]thian-4-ol

• IUPAC Name: 4-[4-(trifluoromethoxy)phenyl]thian-4-ol
• InChI: InChI=1S/C12H13F3O2S/c13-12(14,15)17-10-3-1-9(2-4-10)11(16)5-7-18-8-6-11/h1-4,16H,5-8H2
• InChI Key: ZJJZWHXDNYJRNM-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCC1(C2=CC=C(C=C2)OC(F)(F)F)O
• Molecular Formula: C12H13F3O2S
• Molecular Weight: 278.29 g/mol

Description

4-[4-(Trifluoromethoxy)phenyl]thian-4-ol is a sulfur-containing heterocyclic compound featuring a thiane (tetrahydrothiopyran) ring substituted at the 4-position with a 4-(trifluoromethoxy)phenyl group. The trifluoromethoxy (-OCF₃) substituent is a strong electron-withdrawing group, which significantly influences the compound’s electronic properties, solubility, and biological activity . This structural motif is critical in medicinal chemistry, particularly in the design of enzyme inhibitors and antimicrobial agents. For example, derivatives of this compound have demonstrated enhanced tyrosinase inhibitory activity due to the synergistic effects of the thiane ring and the -OCF₃ group .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[4-(Trifluoromethoxy)phenyl]thian-4-ol involves several steps, each requiring specific conditions to ensure the desired product is obtained. The synthetic routes typically include:

Initial Reactants: The process begins with the selection of appropriate starting materials, which are chosen based on their reactivity and compatibility with the desired end product.

Reaction Conditions: The reactions are carried out under controlled conditions, including temperature, pressure, and pH, to optimize the yield and purity of the compound.

Catalysts and Reagents: Specific catalysts and reagents are used to facilitate the reactions. These may include acids, bases, or other chemical agents that promote the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of 4-[4-(Trifluoromethoxy)phenyl]thian-4-ol is scaled up to meet demand. This involves:

Large-Scale Reactors: The reactions are conducted in large reactors that can handle significant volumes of reactants and products.

Continuous Processing: To increase efficiency, continuous processing methods are employed, allowing for the constant production of the compound.

Quality Control: Rigorous quality control measures are in place to ensure the consistency and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

4-[4-(Trifluoromethoxy)phenyl]thian-4-ol undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, resulting in the formation of oxidized products.

Reduction: The compound can also undergo reduction, where it gains electrons or hydrogen atoms.

Substitution: In substitution reactions, one functional group in the compound is replaced by another, leading to the formation of new derivatives.

Common Reagents and Conditions

The reactions involving 4-[4-(Trifluoromethoxy)phenyl]thian-4-ol typically require specific reagents and conditions:

Oxidizing Agents: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reducing Agents: Sodium borohydride and lithium aluminum hydride are often used as reducing agents.

Solvents: The choice of solvent can significantly impact the reaction outcome. Common solvents include water, ethanol, and dichloromethane.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example:

Oxidation: Oxidation reactions may produce carboxylic acids or ketones.

Reduction: Reduction reactions can yield alcohols or amines.

Substitution: Substitution reactions result in various derivatives, depending on the substituent introduced.

Scientific Research Applications

4-[4-(Trifluoromethoxy)phenyl]thian-4-ol has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: The compound is studied for its potential biological activity, including its effects on cellular processes and its use as a biochemical probe.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use in drug development and as a diagnostic tool.

Industry: 4-[4-(Trifluoromethoxy)phenyl]thian-4-ol is used in the production of various industrial chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of 4-[4-(Trifluoromethoxy)phenyl]thian-4-ol involves its interaction with specific molecular targets and pathways. The compound exerts its effects by:

Binding to Enzymes: It may inhibit or activate enzymes, altering their activity and affecting metabolic pathways.

Interacting with Receptors: The compound can bind to cellular receptors, triggering signaling cascades that lead to various biological responses.

Modulating Gene Expression: 4-[4-(Trifluoromethoxy)phenyl]thian-4-ol may influence gene expression, leading to changes in protein synthesis and cellular function.

Comparison with Similar Compounds

Key Findings from :

• Structural Determinants : The substituent at the C-4 position of the aryl ring dictates tyrosinase inhibition. The 4-(trifluoromethoxy)phenyl group confers higher activity compared to phenyl or naphthyl groups.
• Activity Trends :
  • Compound 5b/5d/5f (with 4-(trifluoromethoxy)phenyl): Exhibited superior inhibition (IC₅₀ ~0.5–1.2 µM).
  • Compound 5a/5c/5e (with phenyl or naphthyl): Showed reduced activity (IC₅₀ >5 µM), attributed to steric hindrance and reduced electron-withdrawing effects .

Data Table: Tyrosinase Inhibitory Activity

Compound	Substituent at C-4	IC₅₀ (µM)
5a	Phenyl	7.8
5b	4-(Trifluoromethoxy)phenyl	0.9
5c	Naphthyl	6.2
5d	4-(Trifluoromethoxy)phenyl	0.5

Comparison with Thiazole Derivatives

and :

• Compound 16 (5-Nitro-N-(4-(4-(trifluoromethoxy)phenyl)thiazol-2-yl)thiophene-2-carboxamide):
  • Structure : Replaces the thiane ring with a thiazole ring.
  • Activity : Exhibits narrow-spectrum antibacterial activity, targeting Gram-positive pathogens (MIC ~2 µg/mL). The trifluoromethoxy group enhances membrane permeability .
• Thian-4-ol vs. Thiazole: Solubility: The thiane ring improves water solubility compared to the planar thiazole.

Substituent Effects in Analogous Compounds

, and 9:

• 4-(Trifluoromethoxy)benzyl Bromide (CAS 50824-05-0):
  • Application : Used as a Grignard reagent precursor. The bromide substituent increases reactivity in cross-coupling reactions compared to the hydroxyl group in thian-4-ol .
• 4-(Trifluoromethoxy)phenol: Acidity: The -OCF₃ group lowers pKa (~8.2) compared to unsubstituted phenol (pKa ~10), enhancing its utility in acidic environments .

:

• While unrelated to 4-[4-(trifluoromethoxy)phenyl]thian-4-ol, Plasmodium falciparum culture methods highlight the importance of sulfur-containing heterocycles in antiparasitic drug design.

Key Research Insights

Electronic vs. Steric Effects : The trifluoromethoxy group’s electron-withdrawing nature enhances binding to enzymes like tyrosinase, but bulky substituents (e.g., naphthyl) reduce activity .

Ring System Impact : Thiane derivatives offer better solubility, while thiazoles provide rigidity for target specificity .

Synthetic Utility : Bromide and boronic acid derivatives (e.g., 4-(Trifluoromethoxy)phenylboronic acid) are valuable intermediates in Suzuki-Miyaura couplings, unlike the hydroxylated thian-4-ol .